Cas no 582-16-1 (2,7-Dimethylnaphthalene)

• Product Name: 2,7-Dimethylnaphthalene
• CAS No: 582-16-1
• MF: C₁₂H₁₂
• MW: 156.223683357239
• MDL: MFCD00004121
• CID: 82572
• PubChem ID: 24856917
• Update Time: 2025-06-08

2,7-Dimethylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2,7-dimethylnaphthalene
• 2,7-Dimethylnaphthalene Solution
• Naphthalene, 2,7-dimethyl-
• 2,7-DMN
• 2,7-dimethyl-naphthalene
• ON63XH5BQ4
• LRQYSMQNJLZKPS-UHFFFAOYSA-N
• NSC36851
• OR3785
• FCH931640
• BDBM50159240
• 6027AE
• VZ23030
• AK326678
• Naphthalene, 2,7-dimethyl- (8CI)(9CI)
• 2,7-Dimethylnaphthalene, 99%
• NSC 36851
• SY049119
• FT-0632434
• UNII-ON63XH5BQ4
• Q27121295
• 582-16-1
• MFCD00004121
• NS00033885
• DTXSID7060386
• DS-11890
• 2 pound not7-Dimethylnaphthalene
• EINECS 209-477-1
• D0752
• CS-0038993
• AKOS006221862
• CHEBI:48632
• NSC-36851
• AI3-17610
• A831788
• CHEMBL195036
• SB37788
• DTXCID9042336
• Naphthalene, 2,7-dimethyl-(8CI)(9CI)
• Naphthalene, 2,7-dimethyl-(8CI)
• DB-020264
• 2,7-Dimethylnaphthalene

• MDL： MFCD00004121
• Inchi： 1S/C12H12/c1-9-3-5-11-6-4-10(2)8-12(11)7-9/h3-8H,1-2H3
• InChI Key： LRQYSMQNJLZKPS-UHFFFAOYSA-N
• SMILES： C12C=C(C)C=CC1=CC=C(C)C=2
• BRN： 1852737

Computed Properties

• Exact Mass: 156.09400
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.0030
• Melting Point: 94-97 °C (lit.)
• Boiling Point: 263 °C(lit.)
• Flash Point: 262-264°C
• Refractive Index: 1.5956 (estimate)
• PSA: 0.00000
• LogP: 3.45660

2,7-Dimethylnaphthalene Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,7-Dimethylnaphthalene

Comprehensive Overview of 2,7-Dimethylnaphthalene (CAS No. 582-16-1): Properties, Applications, and Industry Insights

2,7-Dimethylnaphthalene (CAS No. 582-16-1) is a polycyclic aromatic hydrocarbon (PAH) derivative widely recognized for its unique chemical structure and versatile industrial applications. As a dimethyl-substituted naphthalene, this compound belongs to the family of alkylated naphthalenes, which are increasingly studied for their role in advanced materials, organic synthesis, and specialty chemicals. The CAS registry number 582-16-1 serves as a critical identifier for researchers and manufacturers seeking precise data on this compound.

The molecular formula of 2,7-Dimethylnaphthalene is C₁₂H₁₂, featuring two methyl groups at the 2 and 7 positions of the naphthalene ring. This structural configuration imparts distinct physicochemical properties, including a melting point of 97–99°C and a boiling point of 268–270°C. Its low water solubility and high thermal stability make it suitable for high-temperature applications, such as heat-transfer fluids and lubricant additives. Recent studies highlight its potential in organic electronics, particularly as a precursor for semiconducting materials used in OLEDs and photovoltaic devices.

In the context of sustainability, 2,7-Dimethylnaphthalene has garnered attention due to its compatibility with green chemistry principles. Researchers are exploring catalytic methods to synthesize this compound from renewable feedstocks, aligning with global trends toward carbon-neutral production. A frequently searched question—"How is 2,7-Dimethylnaphthalene synthesized industrially?"—reflects growing interest in its eco-friendly manufacturing. Current methods often involve Friedel-Crafts alkylation or isomerization of dimethylnaphthalene mixtures, with emerging emphasis on zeolite catalysts to improve selectivity.

The compound’s role in advanced material science cannot be overstated. Its planar aromatic structure facilitates π-π stacking, a property exploited in designing molecular sensors and conductive polymers. Industry reports indicate rising demand for 2,7-Dimethylnaphthalene derivatives in flexible electronics, driven by the proliferation of wearable technology. Another trending query—"What are the alternatives to 2,7-Dimethylnaphthalene in polymer applications?"—underscores the need for comparative analyses, where this compound often outperforms analogues due to its balanced electron mobility and processability.

From an analytical standpoint, CAS 582-16-1 is routinely characterized via GC-MS, HPLC, and ¹H NMR spectroscopy. Its chromatographic separation from other dimethylnaphthalene isomers remains a technical challenge, prompting innovations in stationary phase design for improved resolution. Environmental monitoring studies also track this compound as part of PAH contamination assessments, though its ecological impact is considered moderate compared to higher-ring PAHs.

Market projections for 2,7-Dimethylnaphthalene highlight a compound annual growth rate (CAGR) of 4.2% (2023–2030), fueled by expanding applications in agrochemical formulations and dye intermediates. Regulatory agencies classify it as a low-concern substance under REACH, but manufacturers must adhere to occupational exposure limits (OELs) during handling. Frequently asked questions like "Is 2,7-Dimethylnaphthalene biodegradable?" are addressed by recent biodegradation studies showing partial microbial degradation under aerobic conditions.

In summary, 2,7-Dimethylnaphthalene (CAS No. 582-16-1) represents a multifaceted compound bridging traditional chemistry and cutting-edge technology. Its optimized synthesis, environmental profile, and material science applications position it as a subject of ongoing research and industrial innovation. As the demand for specialty aromatic compounds grows, this dimethylnaphthalene isomer will likely play a pivotal role in shaping future high-performance materials and sustainable chemical processes.